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A whitepaper on the seminal discovery of Chlorophyll d by Harold H. Strain and Winston M.

Manning, offering a technical guide for researchers, scientists, and drug development

professionals.

Introduction
In 1943, Harold H. Strain and Winston M. Manning reported the discovery of a new chlorophyll

pigment, designated Chlorophyll d, isolated from red algae.[1] This finding, published in the

Journal of Biological Chemistry, expanded the known palette of photosynthetic pigments and

hinted at a greater diversity in the light-harvesting machinery of photosynthetic organisms than

previously understood. Initially, the significance of Chlorophyll d was debated, with some

suggesting it might be an artifact of the isolation process.[2] However, its existence was

unambiguously confirmed decades later with its identification as the primary photosynthetic

pigment in the cyanobacterium Acaryochloris marina.[1][3] This organism is uniquely adapted

to environments depleted of visible light, utilizing the far-red light absorbed by Chlorophyll d
for oxygenic photosynthesis.[1][3] This whitepaper provides a technical overview of the

discovery of Chlorophyll d, presenting key quantitative data, detailed experimental protocols

both historical and modern, and a visualization of the discovery workflow.

Data Presentation
The following tables summarize the key quantitative data related to the spectral properties of

Chlorophyll d, primarily from studies of Acaryochloris marina, the organism in which it is most

abundant.
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Table 1: In Vivo Spectroscopic Properties of

Chlorophyll d in Acaryochloris marina

Parameter Wavelength (nm)

Qy Absorbance Peak 704-705[4][5]

Soret Band Peak 1 405

Soret Band Peak 2 454

Table 2: In Vitro Spectroscopic Properties of

Purified Chlorophyll d

Solvent Absorption Maxima (nm)

100% Methanol Soret: 401, 460; Qy: 697-698

90% Acetone Soret: 401, 455; Qy: 696[6]

Table 3: Pigment Composition and

Properties in Acaryochloris marina

Parameter Value

Chlorophyll a / Chlorophyll d Ratio
0.01 (i.e., Chl d is 99% of the total Chl a and d

mass)[3][4][5]

Mass Extinction Coefficient (α) of Chl d in

Methanol
71.11 L g⁻¹ cm⁻¹

Mass of Chl d per cell biomass 28.9–30.4 µg/g

Experimental Protocols
The Original Strain and Manning Protocol (1943) - A
Historical Perspective
While the full, detailed protocol from the original 1943 publication is not readily available, key

aspects of their pioneering methodology have been documented. Strain and Manning's work
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was notable for its use of advanced chromatographic techniques for the time.

1. Extraction of Pigments: The initial step would have involved the extraction of pigments from

red algae samples. Based on common practices of the era, this likely involved grinding the

algal samples with an organic solvent such as acetone or methanol to solubilize the

chlorophylls and other pigments.[7][8]

2. Chromatographic Separation: A crucial and innovative step in their process was the use of a

chromatographic column with powdered sugar as the stationary phase (sorptive agent).[9] This

technique, novel at the time for pigment separation, allowed for the differential adsorption of the

various pigments present in the extract.

3. Elution and Characterization: The separated pigments would then be eluted from the column

using a solvent or a series of solvents of increasing polarity. The distinct green band

corresponding to Chlorophyll d would have been collected. The final step would involve the

characterization of the isolated pigment using absorption spectroscopy to determine its unique

absorption spectrum, distinguishing it from Chlorophyll a and other known pigments.

Modern Protocol for the Isolation and Characterization
of Chlorophyll d from Acaryochloris marina
The following is a representative modern protocol for the isolation and characterization of

Chlorophyll d, drawing from contemporary research.[3]

1. Cell Culture and Harvesting:

Culture Acaryochloris marina in an appropriate medium under far-red light (e.g., ~730 nm

LED) to promote Chlorophyll d production.[3]

Harvest the cells by centrifugation.

2. Pigment Extraction:

Resuspend the cell pellet in 100% methanol.

Disrupt the cells using sonication or bead beating to ensure complete extraction of pigments.
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Centrifuge the mixture to pellet cell debris and collect the supernatant containing the

pigments.

3. Pigment Separation and Quantification (HPLC):

Analyze the pigment extract using High-Performance Liquid Chromatography (HPLC) with a

C18 column.[3][5]

Use a diode array detector to monitor the elution of pigments at different wavelengths (e.g.,

440 nm for the Soret band and 660 nm for the Qy band of Chlorophyll a).[3]

The separation of different pigments is achieved by using a solvent gradient.

Quantify the amount of Chlorophyll d and Chlorophyll a by comparing the peak areas to

those of known standards.

4. Spectroscopic Analysis:

For detailed spectral characterization, purify the Chlorophyll d fraction from the HPLC.

Measure the absorbance spectrum of the purified Chlorophyll d in a suitable solvent (e.g.,

100% methanol) using a spectrophotometer to determine the precise wavelengths of the

Soret and Qy absorption bands.[3]

Visualization of the Discovery Workflow
The following diagram illustrates the logical workflow of Strain and Manning's discovery of

Chlorophyll d.
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Sample Collection and Preparation
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Workflow of the discovery of Chlorophyll d by Strain and Manning.
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Conclusion
The discovery of Chlorophyll d by Strain and Manning was a landmark in the study of

photosynthesis. Their innovative use of chromatography with powdered sugar paved the way

for the separation and identification of novel pigments. While initially found in red algae, the

true significance of Chlorophyll d was realized with the discovery of Acaryochloris marina, a

cyanobacterium that utilizes this pigment to perform oxygenic photosynthesis in far-red light

conditions. This has profound implications for our understanding of the limits of photosynthesis

and the potential for life in light-limited environments. The technical details provided in this

whitepaper, from the historical methods to modern analytical protocols, offer a comprehensive

resource for researchers in the fields of photosynthesis, bioenergetics, and drug development,

where novel pigments and their associated pathways are of significant interest.
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[https://www.benchchem.com/product/b1255416#discovery-of-chlorophyll-d-by-strain-and-
manning]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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